Cas no 3211-21-0 (2-Iodopyrazine)
2-Iodopyrazine is a heteroaromatic compound featuring a pyrazine core substituted with an iodine atom at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki, Stille, or Negishi couplings, where it serves as an electrophilic partner. Its high reactivity and selectivity enable efficient functionalization of the pyrazine ring, facilitating the construction of complex heterocyclic systems. The compound is commonly utilized in pharmaceutical and agrochemical research for the development of bioactive molecules. Its stability under standard conditions and compatibility with various reaction protocols further enhance its utility in synthetic chemistry applications.

2-Iodopyrazine structure
Product name:2-Iodopyrazine
2-Iodopyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodopyrazine
- AC-31269
- CS-W004887
- SY005099
- STR08193
- FT-0646122
- OYWPFIUVDKHHGQ-UHFFFAOYSA-N
- I0837
- SCHEMBL5349
- DTXSID90953990
- Iodopyrazine, 97%
- A5778
- Z1235940810
- AKOS015853717
- InChI=1/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3
- 32111-21-0
- SCHEMBL20001463
- AC-16631
- MFCD01319019
- PS-8091
- 3211-21-0
- FT-0650275
- 3,3,4,4,5,5-HEXABROMOBIPHENYL
- 2-iodo pyrazine
- 2-IODO-1,3-DIAZINE
- EN300-82175
- pyrazine, 2-iodo-
- J-509733
- 2-Iodo-pyrazine
- iodo-pyrazine
- AB08841
- AM20070341
- Iodopyrazine
-
- Inchi: InChI=1S/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3H
- InChI Key: OYWPFIUVDKHHGQ-UHFFFAOYSA-N
- SMILES: IC1C=NC=CN=1
Computed Properties
- Exact Mass: 205.93400
- Monoisotopic Mass: 205.934
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 57.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 2.086 g/mL at 25 °C(lit.)
- Boiling Point: 109-110 °C34 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.655(lit.)
- PSA: 25.78000
- LogP: 1.08120
- Solubility: Not determined
2-Iodopyrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM362722-50g |
2-Iodopyrazine |
3211-21-0 | 95%+ | 50g |
$3529 | 2023-01-19 |
2-Iodopyrazine Related Literature
-
Juan C. Jiménez-Cruz,Ramón Guzmán-Mejía,Eusebio Juaristi,Omar Sánchez-Antonio,Marco A. García-Revilla,J. Betzabe González-Campos,Judit Avi?a-Verduzco New J. Chem. 2020 44 13382
-
Nicolai I. Nikishkin,Jurriaan Huskens,Willem Verboom Org. Biomol. Chem. 2013 11 3583
-
Vineeta Soni,Ulhas N. Patel,Benudhar Punji RSC Adv. 2015 5 57472
-
Yousuke Ooyama,Koji Uenaka,Joji Ohshita Org. Chem. Front. 2015 2 552
-
Lev E. Zelenkov,Anastasiya A. Eliseeva,Sergey V. Baykov,Vitalii V. Suslonov,Bartomeu Galmés,Antonio Frontera,Vadim Yu. Kukushkin,Daniil M. Ivanov,Nadezhda A. Bokach Inorg. Chem. Front. 2021 8 2505
3211-21-0 (2-Iodopyrazine) Related Products
- 32111-21-0(2-Iodopyrazine)
- 1093418-77-9(2,5-Diiodopyrazine)
- 58138-79-7(2,6-Diiodopyrazine)
- 2171946-86-2(2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)
- 727689-84-1(2-(benzylsulfanyl)-4-ethyl-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile)
- 865591-06-6(N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)
- 857494-03-2(2-{1-(3-chloro-4-fluorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 1823389-37-2(2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine)
- 2137653-00-8(5-2-(1H-pyrazol-4-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid)
Recommended suppliers
atkchemica
(CAS:3211-21-0)2-Iodopyrazine

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry